[(5-Hexylthiophen-2-yl)ethynyl](trimethyl)silane

• CAS No.: 880491-25-8
• Molecular Formula: C15H24SSi
• Molecular Weight: 264.5 g/mol
• IUPAC Name: 2-(5-hexylthiophen-2-yl)ethynyl-trimethylsilane
• InChI: InChI=1S/C15H24SSi/c1-5-6-7-8-9-14-10-11-15(16-14)12-13-17(2,3)4/h10-11H,5-9H2,1-4H3
• InChI Key: OKCOJZHJHWSPNA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CC=C(S1)C#C[Si](C)(C)C

Description

[(5-Hexylthiophen-2-yl)ethynyl](trimethyl)silane is a useful research compound. Its molecular formula is C15H24SSi and its molecular weight is 264.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

According to the method described in S117a, 2-bromo-5-hexylthiophene (1 g, 4 mmol) was reacted with trimethylsilylethane (0.43 g, 4.4 mmol) to give the title compound as a yellow oil (1.07 g, 100%). 1H NMR (400 MHz, CDCl3) δ 7.05 (d, 1H, J=3.6 Hz), 6.61 (d, 1H, J=3.6 Hz), 2.77 (t, 2H, J=7.2 Hz) 1.65-1.56 (m, 2H), 1.36-1.30 (m, 6H), 0.89 (t, 3H, J=6.4 Hz), 0.24 (s, 9H).